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Introduction

Functionalized polymers are essential platforms in modern drug development, serving as

advanced drug delivery systems, tissue engineering scaffolds, and diagnostic agents.[1][2]

Their tailored properties allow for enhanced drug solubility, controlled release, and targeted

delivery to specific tissues, thereby increasing therapeutic efficacy and reducing side effects.[3]

[4] Acyclic Diene Metathesis (ADMET) polymerization is a powerful step-growth condensation

technique for synthesizing well-defined unsaturated polymers from α,ω-dienes.[5][6] This

method is distinguished by its tolerance to a wide variety of functional groups and its ability to

produce polymers with controlled architectures.[7]

1,11-dodecadiene is an attractive monomer for creating a hydrocarbon backbone that can be

systematically functionalized. The resulting polymer, poly(dodecadiene), contains regularly

spaced double bonds that serve as reactive handles for post-polymerization modification. Thiol-

ene "click" chemistry is an exceptionally efficient and versatile reaction for modifying these

unsaturated backbones.[8][9] This photo-initiated reaction proceeds rapidly under mild

conditions, allowing for the introduction of diverse functional groups with high yields.[10]

These application notes provide detailed protocols for the synthesis of poly(dodecadiene) from

1,11-dodecadiene via ADMET polymerization and its subsequent functionalization using thiol-

ene chemistry, creating a versatile platform for researchers in materials science and drug

development.
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Part 1: Synthesis of Unsaturated Poly(dodecadiene)
via ADMET Polymerization
Principle of the Reaction

ADMET is a step-growth polymerization driven by the removal of a volatile small molecule,

typically ethylene, from the metathesis reaction of an α,ω-diene.[5][6] The reaction is catalyzed

by a metal alkylidene complex, such as a Grubbs-type ruthenium catalyst.[11] The catalyst

reacts with the terminal double bonds of the diene monomer. Through a series of [2+2]

cycloaddition and cycloreversion steps, ethylene gas is liberated, and a new internal double

bond is formed, leading to polymer chain growth.[5] The continuous removal of ethylene from

the reaction system under vacuum is crucial to drive the equilibrium towards the formation of a

high molecular weight polymer.[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/278313664_Thiol-ene_Based_Functionalization_of_Polymers
https://en.wikipedia.org/wiki/Acyclic_diene_metathesis
https://en.wikipedia.org/wiki/Grubbs_catalyst
https://www.researchgate.net/publication/278313664_Thiol-ene_Based_Functionalization_of_Polymers
https://pmc.ncbi.nlm.nih.gov/articles/PMC10284023/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Products

n 1,11-Dodecadiene Poly(dodecadiene)

 Polymerization 
(- (n-1) C2H4)

Grubbs Catalyst
(e.g., G-II, HG-II)

(n-1) Ethylene (gas)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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